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Compound of Interest

Compound Name: 2-(Isopropylamino)phenol
CAS No.: 23504-11-2
Cat. No.: B8753730
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Technical Deep Dive: 2-(Isopropylamino)phenol
Structural Dynamics, Reactivity Profiles, and Synthetic
Utility

Executive Summary

2-(Isopropylamino)phenol (CAS: 23408-63-1 for the generic structure, often handled as HCI
salt) represents a privileged scaffold in organic synthesis and coordination chemistry.
Characterized by the juxtaposition of a hard donor (phenolic oxygen) and a chemically versatile
secondary amine (nitrogen) on an aromatic core, this molecule exhibits distinct amphoteric
behavior and high reactivity toward electrophiles.

This guide analyzes the molecule’s utility as a precursor for 1,4-benzoxazines,
benzoxazolones, and transition metal catalysts. It details the steric influence of the isopropyl
group—which modulates reaction rates compared to its methyl or ethyl analogues—and
provides validated protocols for its synthesis and transformation.
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Structural Analysis & Physicochemical Properties[1]

The molecule consists of a phenol ring substituted at the ortho position with an isopropylamino
group [

]- This specific arrangement dictates its chemical behavior:

Feature Chemical Consequence

The proximity of the phenolic
and the amine

allows for a stable 5-membered hydrogen-

Intramolecular H-Bonding bonded ring. This reduces the

of the phenol (making it slightly less acidic than
unsubstituted phenol) and increases lipophilicity

by masking polarity.

The isopropyl group provides significant steric
hindrance around the nitrogen. This suppresses

Steric Bulk (1sopropyl) N-overalkylation during synthesis and influences
the geometry of metal complexes, often forcing
a tetrahedral rather than square-planar

arrangement in crowded coordination spheres.

Like all o-aminophenols, the compound is
susceptible to oxidation, forming reactive o-

quinone imines.[1][2] The
Redox Potential
-alkyl group stabilizes the radical cation

intermediate relative to the primary amine

parent.

Key Physical Parameters (Predicted/Experimental)

e Molecular Formula:

[3]14]
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e Molecular Weight: 151.21 g/mol [4]
e Physical State: Crystalline solid (often off-white to beige due to trace oxidation).

» Solubility: Soluble in alcohols, acetone, DCM; sparingly soluble in water (unless protonated
with acid).

Reactivity Profile & Mechanistic Pathways[6][7][8]

The reactivity of 2-(isopropylamino)phenol is defined by three primary vectors: Oxidative
Cyclization, Condensation/Ring Closure, and Metal Coordination.

Oxidative Transformation (Quinone Imine Formation)
The most critical reactivity pathway for drug discovery is the oxidation to

-isopropyl-o-quinone imine. This electrophilic species is a versatile intermediate for Inverse
Electron Demand Diels-Alder (IEDDA) reactions.

« Reagents:

, Or enzymatic oxidation (Tyrosinase).
e Mechanism: Removal of
yields the quinone imine.

o Application: Reaction with electron-rich dienophiles (e.g., vinyl ethers) yields substituted 1,4-
benzoxazines.

Cyclization to Heterocycles

The 1,2-heteroatom arrangement allows for rapid ring closure with one-carbon electrophiles.
e Benzoxazolones: Reaction with phosgene (

) or carbonyldiimidazole (CDI) locks the conformation into a cyclic carbamate.
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e Benzoxazines: Unlike primary aminophenols which form Schiff bases, the secondary amine
reacts with formaldehyde (

) to form the

-acetal bridge, yielding 3-isopropyl-3,4-dihydro-2H-1,3-benzoxazine.
Coordination Chemistry
The molecule acts as a bidentate monoanionic ligand (

) upon deprotonation of the phenol.

e Binding Mode: Forms 5-membered chelate rings.

o Metals:

» Catalysis: These complexes are active in ring-opening polymerization (ROP) of lactides and
as catalysts in oxidative coupling reactions.

Visualization: Reactivity Network
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Figure 1: Divergent synthetic pathways for 2-(isopropylamino)phenol, highlighting its role as
a precursor for heterocycles and ligands.

Synthesis & Preparation Protocols

The most robust method for synthesizing 2-(isopropylamino)phenol is the Reductive
Amination of 2-aminophenol. This route avoids the poly-alkylation issues common with alkyl
halides.

Protocol: Reductive Amination with Acetone

Objective: Selective mono-alkylation of the amine.

Reagents:

2-Aminophenol (1.0 eq)

Acetone (Excess, acts as solvent/reagent)

Sodium Borohydride (

) or

Acetic Acid (Catalytic)
Step-by-Step Methodology:

e Imine Formation: Dissolve 2-aminophenol (10 mmol) in Acetone (30 mL). Add a catalytic
amount of acetic acid (2-3 drops). Stir at room temperature for 2 hours. Note: The solution
will turn yellow/orange, indicating imine formation.

e Reduction: Cool the solution to 0°C. Slowly add

(15 mmol, 1.5 eq) portion-wise over 20 minutes. Caution: Gas evolution (

)
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o Workup: Allow the mixture to warm to room temperature and stir for 4 hours. Quench with
saturated

solution.

» Extraction: Evaporate excess acetone. Extract the agueous residue with Ethyl Acetate (
mL).

 Purification: Wash combined organics with brine, dry over

, and concentrate. Recrystallize from Ethanol/Hexane or purify via flash chromatography
(Silica, Hexane:EtOAc 8:2).

Yield Expectation: 75-85%.

Visualization: Synthesis Workflow
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Figure 2: Reductive amination pathway ensuring selective mono-alkylation via the imine
intermediate.
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Experimental Application: Benzoxazine Synthesis

Context: Synthesis of a biologically active benzoxazine scaffold.

» Reactants: 2-(Isopropylamino)phenol (1.0 eq), Paraformaldehyde (2.2 eq), Toluene
(Solvent).

e Procedure:
o Mix amine and paraformaldehyde in toluene.
o Reflux with a Dean-Stark trap to remove water.
o Reaction typically completes in 3-5 hours.

e Mechanism: The secondary amine attacks formaldehyde to form a hemiaminal, which
dehydrates to an iminium ion. The phenolic oxygen then attacks the iminium (or a second
formaldehyde unit acts as a bridge) to close the ring.

¢ Result:3-Isopropyl-3,4-dihydro-2H-1,3-benzoxazine.

Safety & Handling

» Toxicity: Aminophenols are generally toxic and potential methemoglobinemia inducers.
Handle with gloves and in a fume hood.

 Stability: The free base oxidizes slowly in air (turning dark brown). Store under inert
atmosphere (

/Ar) or as the hydrochloride salt for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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